Cas no 763024-93-7 (2-(Isoquinolin-4-yl)acetic acid)

2-(Isoquinolin-4-yl)acetic acid is a heterocyclic carboxylic acid derivative featuring an isoquinoline core linked to an acetic acid functional group. This compound serves as a versatile intermediate in organic synthesis and medicinal chemistry, particularly in the development of pharmacologically active molecules. Its structural framework allows for further derivatization, making it valuable for constructing complex heterocyclic systems. The presence of both the isoquinoline moiety and the carboxylic acid group enhances its utility in metal coordination chemistry and as a building block for bioactive compounds. High purity and well-defined reactivity contribute to its reliability in research and industrial applications.

2-(Isoquinolin-4-yl)acetic acid structure

763024-93-7 structure

Product Name:2-(Isoquinolin-4-yl)acetic acid

CAS No:763024-93-7

MF:C₁₁H₉NO₂

MW:187.194662809372

CID:1084572

PubChem ID:22226555

Update Time:2025-06-07

2-(Isoquinolin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Isoquinolin-4-yl)acetic acid
- 4-Isoquinolinylacetic acid
- 763024-93-7
- CS-0345749
- SCHEMBL3711732
- ZGDYWQBWFDTHJW-UHFFFAOYSA-N
- AKOS013253934
- A917707
- 2-(isoquinolin-4-yl)aceticacid
- 2-isoquinolin-4-ylacetic acid
- F1909-1800
- EN300-302139
- DB-154161
- 4-Isoquinolineacetic acid
- Inchi： 1S/C11H9NO2/c13-11(14)5-9-7-12-6-8-3-1-2-4-10(8)9/h1-4,6-7H,5H2,(H,13,14)
- InChI Key： ZGDYWQBWFDTHJW-UHFFFAOYSA-N
- SMILES： OC(CC1C=NC=C2C=CC=CC=12)=O

Computed Properties

Exact Mass: 187.063328530g/mol
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Boiling Point: 411.6±20.0°C at 760 mmHg

2-(Isoquinolin-4-yl)acetic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

2-(Isoquinolin-4-yl)acetic acid Pricemore >>

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